Cas no 2649014-76-4 ((2-isocyanatoethyl)cycloheptane)

• Product Name: (2-isocyanatoethyl)cycloheptane
• CAS No: 2649014-76-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6043007
• PubChem ID: 84765315
• Update Time: 2025-10-29

(2-isocyanatoethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• (2-isocyanatoethyl)cycloheptane
• EN300-1866035
• 2649014-76-4

• Inchi： 1S/C10H17NO/c12-9-11-8-7-10-5-3-1-2-4-6-10/h10H,1-8H2
• InChI Key： LPMJAFJNERKUKE-UHFFFAOYSA-N
• SMILES： O=C=NCCC1CCCCCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on (2-isocyanatoethyl)cycloheptane

Comprehensive Analysis of (2-isocyanatoethyl)cycloheptane (CAS No. 2649014-76-4): Properties, Applications, and Industry Trends

The chemical compound (2-isocyanatoethyl)cycloheptane (CAS No. 2649014-76-4) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in specialty chemistry. As a derivative of cycloheptane featuring an isocyanate functional group, this compound bridges the gap between aliphatic hydrocarbons and reactive intermediates, making it a valuable asset in advanced material synthesis.

One of the most searched questions regarding (2-isocyanatoethyl)cycloheptane revolves around its thermal stability and reactivity profile. Studies indicate that the cycloheptyl ring provides enhanced steric hindrance compared to smaller cyclic analogs, which directly influences its reaction kinetics. This property makes it particularly useful in controlled polymerization processes, where selective reactivity is paramount.

From an industrial perspective, 2649014-76-4 has found niche applications in the development of high-performance coatings and elastomers. The compound's ability to form urethane linkages under mild conditions aligns with the growing demand for eco-friendly curing agents – a hot topic in sustainable chemistry forums. Researchers are actively exploring its potential in UV-resistant materials, capitalizing on the inherent stability of its seven-membered ring structure.

The synthesis of (2-isocyanatoethyl)cycloheptane typically involves phosgene-free routes, addressing environmental concerns frequently raised in green chemistry discussions. Modern protocols emphasize catalytic carbonylation of corresponding amines, reflecting the industry's shift toward atom-efficient methodologies. Analytical techniques like FTIR spectroscopy and HPLC-MS are crucial for verifying the purity of this compound, as even trace impurities can significantly impact downstream applications.

Emerging trends highlight the compound's potential in bio-based polymer formulations. The hydrophobicity imparted by the cycloheptane moiety makes it attractive for water-resistant adhesives, a sector experiencing rapid growth due to construction industry demands. Furthermore, its compatibility with hybrid inorganic-organic matrices positions it as a candidate for next-generation composite materials.

Storage and handling of 2649014-76-4 require attention to moisture-sensitive characteristics common to isocyanate compounds. Best practices recommend anhydrous conditions and nitrogen atmospheres, topics frequently searched by laboratory personnel. The compound's viscosity profile and solubility parameters in various organic solvents are also key considerations for formulation chemists.

Recent patent literature reveals innovative applications of (2-isocyanatoethyl)cycloheptane in self-healing materials, where its moderate reactivity enables controlled cross-linking. This aligns with the broader scientific interest in smart materials that respond to environmental stimuli. Additionally, computational studies exploring its conformational flexibility provide insights for designing tailored macromolecules.

From a regulatory standpoint, 2649014-76-4 falls under standard industrial chemical classifications, with proper material safety data sheets (MSDS) available for reference. The compound's low volatility compared to smaller aliphatic isocyanates contributes to safer workplace handling, a factor increasingly important in occupational health discussions.

Future research directions may explore the chiral derivatives of (2-isocyanatoethyl)cycloheptane, given the growing pharmaceutical interest in stereoselective synthesis. The compound's structural tunability also makes it a candidate for catalysis and molecular recognition applications, areas receiving substantial funding in materials science initiatives.

In conclusion, (2-isocyanatoethyl)cycloheptane represents a fascinating intersection of fundamental chemistry and applied technology. Its balanced reactivity profile and structural features continue to inspire innovations across multiple industries, from advanced coatings to specialty polymers. As sustainable chemistry practices evolve, this compound's role in green manufacturing processes will likely expand, making it a compound worth watching in coming years.